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Compound of Interest

Compound Name: Erythro-canabisine H

Cat. No.: B3037025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proposed synthesis of
Erythro-canabisine H, a naturally occurring phenolic amide. Due to the limited availability of a
published synthetic route, this protocol is based on established synthetic methodologies for
structurally related compounds. The information herein is intended to guide research efforts in
obtaining this compound for further investigation of its biological properties.

Chemical Structure and Properties

Erythro-canabisine H is a complex phenolic amide with the following chemical properties:

Property Value
Molecular Formula C28H31NOS8
Molecular Weight 509.5 g/mol

(E)-3-[4-[(1S,2S)-1,3-dihydroxy-1-(4-hydroxy-3-
methoxyphenyl)propan-2-ylloxy-3-

IUPAC Name yphenyhprop Ylloxy
methoxyphenyl]-N-[2-(4-

hydroxyphenyl)ethyl]prop-2-enamide[1]

Proposed Synthesis of Erythro-canabisine H
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The proposed retrosynthetic analysis of Erythro-canabisine H suggests a convergent
synthesis strategy. The key disconnection is the amide bond, leading to two main fragments: a
protected ferulic acid derivative 1 and protected tyramine 2. A plausible synthetic route is
outlined below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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